Cas no 3574-96-7 (2-(2-chlorophenyl)-1H-1,3-benzodiazole)

2-(2-chlorophenyl)-1H-1,3-benzodiazole structure
3574-96-7 structure
Product Name:2-(2-chlorophenyl)-1H-1,3-benzodiazole
CAS No:3574-96-7
MF:C13H9ClN2
MW:228.676961660385
MDL:MFCD00051632
CID:44280
PubChem ID:77123
Update Time:2025-04-18

2-(2-chlorophenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)benzimidazole
    • 2-(2-Chlorophenyl)-1H-benzimidazole
    • 1H-Benzimidazole,2-(2-chlorophenyl)
    • 2-(2-chlorophenyl)-1H-1,3-benzimidazole
    • 2-(2-chlorophenyl)-1H-benzo[d]imidazole
    • 2-(2-chloro-phenyl)-1H-benzoimidazole
    • 2-(2-Chlorophenyl)-1H-benzoimidazole
    • 2-(2-chlorophenyl)benzo[d]imidazole
    • 2-(o-Chlorophenyl)benzimidazole
    • Chlorfenazole
    • Chlorfenazole [ISO]
    • 1H-Benzimidazole, 2-(2-chlorophenyl)-
    • MLS000738196
    • G 572
    • RT668W2SVP
    • OILIYWFQRJOPAI-UHFFFAOYSA-N
    • SMR000448531
    • 2-(2-chlorophenyl)-1H-1,3-benzodiazole
    • CBDivE_009893
    • cid_77123
    • BDBM61102
    • SR-01000407185-1
    • EN300-16231
    • AKOS000275491
    • NSC128751
    • G-572
    • HMS2811D07
    • BB 0219535
    • US9138393, 2-(2-Chlorophenyl) benzimidazole
    • CCG-104749
    • CHEMBL473162
    • FT-0608458
    • BENZIMIDAZOLE, 2-(O-CHLOROPHENYL)-
    • EU-0002346
    • 3574-96-7
    • F1558-0147
    • UNII-RT668W2SVP
    • MFCD00051632
    • 2-(2-Chlorophenyl)-1H-benzimidazole #
    • SR-01000407185
    • NCGC00246954-01
    • AS-75630
    • 2-(2-Chlorophenyl)benzimidazole, 97%
    • C3576
    • US9144538, 2-(2-Chlorophenyl) benzimidazole
    • DTXSID00189283
    • SCHEMBL162191
    • NSC-128751
    • Z50129847
    • CS-0128787
    • MB00449
    • Q27288279
    • NSC 128751
    • ALBB-020042
    • DB-048866
    • STK387543
    • MDL： MFCD00051632
    • Inchi： 1S/C13H9ClN2/c14-10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)16-13/h1-8H,(H,15,16)
    • InChI Key： OILIYWFQRJOPAI-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1C1=NC2C=CC=CC=2N1
    • BRN： 173013

Computed Properties

  • Exact Mass: 228.04500
  • Monoisotopic Mass: 228.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.326
  • Melting Point: 232.0 to 234.0 deg-C
  • Boiling Point: 427.9 °C at 760 mmHg
  • Flash Point: 245.1 °C
  • Refractive Index: 1.693
  • PSA: 28.68000
  • LogP: 3.88330
  • Solubility: Uncertain

2-(2-chlorophenyl)-1H-1,3-benzodiazole Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： S37/39
  • RTECS：DD6963500
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22; R41
  • Safety Term：S37/39

2-(2-chlorophenyl)-1H-1,3-benzodiazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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